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Compound of Interest

Compound Name: Glutaric Acid

Cat. No.: B031238

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling point data
for glutaric acid, detailed experimental protocols for their determination, and an exploration of
key biological pathways and analytical workflows involving this important dicarboxylic acid. The
information is curated to support research and development activities in the chemical and
biomedical fields.

Physicochemical Data of Glutaric Acid

Glutaric acid, also known as pentanedioic acid, is a five-carbon linear dicarboxylic acid. Its
physical properties are crucial for a variety of applications, from polymer synthesis to its role as
a biomarker in metabolic disorders. The melting and boiling points are fundamental parameters
for its purification, identification, and handling.

Property Value Conditions
Melting Point 95-99 °C[1][2][3][4][5] Standard Pressure
Boiling Point 200 °C 20 mmHg

760 mmHg (with slight

Boiling Point 302-304 °C -
decomposition)
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Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is essential for compound characterization
and purity assessment. The following are standard laboratory protocols for these
measurements.

Melting Point Determination: Capillary Method

The capillary method is a widely used and reliable technique for determining the melting point
of a solid organic compound. This can be performed using a melting point apparatus or a
Thiele tube.

Procedure using a Melting Point Apparatus:

Sample Preparation: Ensure the glutaric acid sample is completely dry and finely
powdered.

o Capillary Tube Loading: Pack the powdered sample into a capillary tube to a height of 2-3
mm.

o Apparatus Setup: Place the capillary tube into the heating block of the melting point
apparatus.

e Heating: Heat the sample rapidly to a temperature about 15-20°C below the expected
melting point. Then, decrease the heating rate to 1-2°C per minute to allow for accurate
observation.

o Observation: Observe the sample through the magnifying lens. Record the temperature at
which the first drop of liquid appears (the onset of melting) and the temperature at which the
entire sample becomes a clear liquid (completion of melting). The melting point is reported
as this range.

Procedure using a Thiele Tube:

o Sample Preparation and Loading: Prepare the capillary tube with the sample as described
above.
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o Apparatus Setup: Attach the capillary tube to a thermometer using a rubber band. The
sample should be level with the thermometer bulb.

e Immersion: Immerse the thermometer and attached capillary tube into the oil of a Thiele
tube, ensuring the open end of the capillary is above the oil level.

e Heating: Gently heat the side arm of the Thiele tube with a small flame. The convection
currents in the oil will ensure uniform heating.

e Observation: Record the temperature range from the first appearance of liquid to the
complete liquefaction of the sample.

Boiling Point Determination: Distillation and Thiele Tube
Methods

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a high-boiling-point liquid like glutaric acid, determination at reduced pressure is
often preferred to prevent decomposition.

Procedure using Simple Distillation (at reduced pressure):

o Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask,
distillation head, condenser, receiving flask, and a thermometer. Ensure all connections are
secure for vacuum application.

o Sample and Boiling Chips: Place the glutaric acid sample and a few boiling chips or a
magnetic stir bar into the distillation flask.

» Heating and Vacuum: Begin heating the flask gently with a heating mantle. Apply a vacuum
to the system and regulate it to the desired pressure (e.g., 20 mmHg).

e Observation: The liquid will begin to boil at a lower temperature under reduced pressure. The
boiling point is the temperature at which the vapor condenses on the thermometer bulb and
a steady drip of distillate is collected in the receiving flask. Record this temperature and the
corresponding pressure.

Procedure using the Thiele Tube Method:
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o Sample Preparation: Place a small amount of liquid glutaric acid into a small test tube.
Invert a sealed capillary tube (sealed end up) into the test tube.

o Apparatus Setup: Attach the test tube to a thermometer and immerse it in a Thiele tube filled
with a high-boiling-point oil.

e Heating: Heat the Thiele tube, and a stream of bubbles will emerge from the open end of the
capillary tube.

o Observation: The boiling point is the temperature at which the stream of bubbles just ceases
and the liquid begins to be drawn back into the capillary tube upon cooling.

Biological Pathways and Experimental Workflows

Glutaric acid is a key metabolite in certain biological pathways and its analysis is crucial for
the diagnosis and monitoring of related metabolic disorders.

Glutaric Aciduria Type I: Metabolic Pathway

Glutaric aciduria type | is an inherited metabolic disorder caused by a deficiency of the
enzyme glutaryl-CoA dehydrogenase. This enzyme is essential for the breakdown of the amino
acids lysine, hydroxylysine, and tryptophan. Its deficiency leads to the accumulation of glutaric
acid and 3-hydroxyglutaric acid in the body, which can cause neurological damage.
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Caption: Metabolic pathway of glutaric acid in Glutaric Aciduria Type I.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b031238?utm_src=pdf-body
https://www.benchchem.com/product/b031238?utm_src=pdf-body
https://www.benchchem.com/product/b031238?utm_src=pdf-body
https://www.benchchem.com/product/b031238?utm_src=pdf-body
https://www.benchchem.com/product/b031238?utm_src=pdf-body
https://www.benchchem.com/product/b031238?utm_src=pdf-body
https://www.benchchem.com/product/b031238?utm_src=pdf-body
https://www.benchchem.com/product/b031238?utm_src=pdf-body-img
https://www.benchchem.com/product/b031238?utm_src=pdf-body
https://www.benchchem.com/product/b031238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synthetic Pathway for Glutarate Production

Researchers have engineered microorganisms like Corynebacterium glutamicum for the bio-
based production of glutarate. One synthetic pathway involves the conversion of L-lysine to
glutarate through a series of enzymatic steps.
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Caption: Synthetic pathway for glutarate production in C. glutamicum.

Experimental Workflow for Glutaric Acid Analysis

The quantification of glutaric acid in biological samples is critical for the diagnosis and
management of glutaric aciduria. Liquid chromatography-mass spectrometry (LC-MS) is a
highly sensitive and specific method for this purpose.
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Caption: Experimental workflow for glutaric acid analysis by LC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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